
Authored by: Senior Application Scientist,
Analytical Chemistry Division

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Biphenyl-d10

CAS No.: 1486-01-7

Cat. No.: B048426

Get Quote

Abstract
The persistent and toxic nature of Polychlorinated Biphenyls (PCBs) necessitates their

stringent monitoring, particularly in dielectric fluids like transformer oil where they were once

widely used. Regulatory frameworks worldwide mandate the accurate quantification of PCBs to

ensure environmental safety and compliance. This application note presents a robust and

highly accurate protocol for the determination of PCBs in transformer oil utilizing Biphenyl-d10
as a surrogate internal standard in an isotope dilution mass spectrometry (IDMS) workflow. The

methodology leverages Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS) for its

superior selectivity and sensitivity, providing a reliable system for researchers and analytical

laboratories tasked with this critical environmental analysis.

Introduction: The Rationale for Isotope Dilution in
PCB Analysis
Polychlorinated Biphenyls (PCBs) are a class of persistent organic pollutants (POPs) that pose

significant environmental and health risks.[1] Although their production was banned in many

countries in the 1970s, they are still present in older electrical equipment, such as transformers
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and capacitors, which use insulating oils.[1][2][3] Leaks and improper disposal of this oil can

lead to widespread contamination. Consequently, methods like the U.S. Environmental

Protection Agency (EPA) Method 8082A are established to monitor PCB concentrations.[4][5][6]

The complexity of transformer oil as a matrix presents a significant analytical challenge. The

presence of mineral oils, additives, and degradation byproducts can interfere with accurate

PCB quantification. To overcome these matrix effects and account for analyte loss during the

extensive sample preparation required, isotope dilution mass spectrometry (IDMS) is the gold

standard.[7][8][9]

IDMS involves the addition of a known quantity of a stable, isotopically-labeled analog of the

target analyte to the sample prior to any extraction or cleanup steps.[10][11] This "surrogate

internal standard" behaves chemically and physically identically to the native analyte,

experiencing the same losses during sample workup and variations during instrumental

analysis.[12][13] By measuring the ratio of the native analyte to its labeled counterpart, a highly

accurate and precise quantification can be achieved, independent of sample recovery.

The Role of Biphenyl-d10 as a Surrogate Internal
Standard
The selection of an appropriate internal standard is paramount for the success of the IDMS

method. Biphenyl-d10 (C₁₂D₁₀) is an ideal choice for the analysis of PCBs for several key

reasons:

Chemical Similarity: As the deuterated analog of biphenyl, it shares the core chemical

structure of all PCB congeners. This ensures that its behavior during extraction, cleanup, and

chromatographic separation closely mimics that of the target PCBs.[14][15]

Mass Differentiation: The ten deuterium atoms give Biphenyl-d10 a distinct mass-to-charge

ratio (m/z) from any naturally occurring PCBs, allowing for its unambiguous detection by a

mass spectrometer without interfering with the measurement of native analytes.[16]

Absence in Samples: Biphenyl-d10 is a synthetic compound and is not naturally present in

environmental or industrial samples, preventing any background contribution to its signal.[14]
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Commercial Availability: High-purity Biphenyl-d10 is readily available from various chemical

suppliers.[15][17]

While often the terms "surrogate" and "internal standard" are used distinctly—surrogates being

added before extraction to monitor recovery and internal standards added just before injection

to monitor instrument performance—in IDMS the labeled compound serves both functions.[12]

[13][18] For the purposes of this protocol, Biphenyl-d10 is added prior to sample preparation

and will be referred to as the surrogate internal standard.

Experimental Workflow Overview
The entire analytical process, from sample receipt to final data reporting, follows a systematic

and validated workflow. This ensures traceability, quality control, and the generation of

defensible data.
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Sample Preparation

Instrumental Analysis & Data Processing

1. Transformer Oil Sample

2. Spike with Biphenyl-d10
(Surrogate Internal Standard)

3. Dilute with Hexane

4. Acid Wash & Florisil Cleanup

5. Final Extract in Vial

6. GC-MS/MS Analysis
(MRM Mode)

7. Measure Response Ratio
(Native PCB / Biphenyl-d10)

8. Quantify against
Calibration Curve

9. Final Report (mg/kg)

Click to download full resolution via product page

Caption: Overall workflow for PCB quantification in transformer oil.
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Detailed Protocols
This section provides a step-by-step methodology for the analysis. All procedures should be

conducted in a certified laboratory by trained personnel, adhering to all safety guidelines.

Materials, Reagents, and Equipment
Reagents: Hexane (pesticide residue grade), concentrated sulfuric acid (98%), anhydrous

sodium sulfate, and Florisil (pesticide residue grade, activated).

Standards: Certified standard solutions of target PCB Aroclors (e.g., 1016, 1242, 1254,

1260) or individual congeners, and a certified standard of Biphenyl-d10.

Glassware: Volumetric flasks, pipettes, separatory funnels, glass chromatography columns,

and 2 mL autosampler vials with PTFE-lined caps.

Equipment: Analytical balance, vortex mixer, fume hood, and a Gas Chromatograph coupled

to a Tandem Mass Spectrometer (GC-MS/MS) with an autosampler.

Protocol 1: Preparation of Standards
Stock Solutions: Prepare individual stock solutions of Biphenyl-d10 and the target PCB

Aroclors/congeners in hexane, or purchase certified commercial standards.

Calibration Standards: Prepare a series of calibration standards by diluting the PCB stock

solutions to cover the desired concentration range (e.g., 0.05 to 5.0 mg/L).

Spiking: Fortify each calibration standard with a constant, known concentration of the

Biphenyl-d10 internal standard stock solution (e.g., 1.0 mg/L). This ensures the response

ratio is solely dependent on the concentration of the native analyte.

Protocol 2: Sample Preparation, Extraction, and Cleanup
This protocol is adapted from principles outlined in EPA methods 3580A and 3665A.[19]

Sample Homogenization: Vigorously shake the transformer oil sample to ensure

homogeneity.
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Aliquoting: Accurately weigh approximately 1.0 g of the oil sample into a glass vial.

Internal Standard Spiking: Add a precise volume of the Biphenyl-d10 stock solution to the oil

sample. The amount should yield a final concentration in the mid-range of the calibration

curve.

Dilution: Add 10.0 mL of hexane to the vial. Vortex for 2 minutes to dissolve the oil.

Acid Cleanup: Carefully add 2-3 mL of concentrated sulfuric acid to the hexane-oil mixture in

a separatory funnel. Shake vigorously for 1 minute, periodically venting the funnel. Allow the

layers to separate. The acid layer (bottom) will darken as it removes organic impurities.[3]

[20]

Acid Removal: Drain and discard the sulfuric acid layer. Repeat the acid wash with fresh

aliquots of sulfuric acid until the acid layer remains colorless.

Florisil Column Cleanup (if necessary): For samples with significant polar interferences, a

Florisil column cleanup is required.

Pack a glass chromatography column with activated Florisil topped with anhydrous sodium

sulfate.

Pre-rinse the column with hexane.

Transfer the hexane extract from the previous step onto the column.

Elute the PCBs and Biphenyl-d10 with an appropriate volume of hexane. This step

effectively removes polar compounds that can interfere with GC analysis.[3]

Final Extract: Transfer the cleaned extract to a 2 mL autosampler vial for GC-MS/MS

analysis.

Protocol 3: GC-MS/MS Instrumental Analysis
The use of GC-MS/MS in Multiple Reaction Monitoring (MRM) mode provides a significant

increase in selectivity and sensitivity compared to single quadrupole MS, which is critical for

achieving low detection limits in a complex matrix.[8][21][22]
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Parameter Typical Condition Rationale

GC System Triple Quadrupole GC-MS/MS

Provides high selectivity and

sensitivity required for trace

analysis.

Column
30 m x 0.25 mm ID, 0.25 µm

film (e.g., DB-5MS)

A non-polar column that

provides excellent separation

for PCB congeners.

Carrier Gas
Helium or Hydrogen, Constant

Flow (e.g., 1.2 mL/min)

Inert carrier gas for

chromatographic separation.

Injection 1 µL, Splitless

Maximizes transfer of analytes

to the column for trace-level

detection.

Injector Temp. 280 °C
Ensures rapid volatilization of

analytes.

Oven Program
150°C (1 min), ramp to 300°C

at 10°C/min, hold 5 min

Optimized temperature

gradient to separate various

PCB congeners.

Ion Source
Electron Ionization (EI) at 70

eV

Standard, robust ionization

technique for non-polar

compounds.

MS Mode
Multiple Reaction Monitoring

(MRM)

Provides superior selectivity by

monitoring specific precursor-

to-product ion transitions,

minimizing matrix interference.

[8][9]

Example MRM Transitions

Biphenyl-d10: 164 -> 156

(Quantifier), 164 -> 132

(Qualifier)

Specific mass transitions used

to identify and quantify the

internal standard.

PCB 153 (Hexachloro): 360 ->

290 (Quantifier), 360 -> 255

(Qualifier)

Specific mass transitions for a

representative PCB congener.
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Data Analysis and Quantification
Calibration Curve: For each target PCB, generate a calibration curve by plotting the

response ratio (Peak Area of Native PCB / Peak Area of Biphenyl-d10) against the

concentration of the native PCB in the calibration standards.

Linear Regression: Apply a linear regression to the calibration curve to obtain an equation of

the line (y = mx + c) and a correlation coefficient (r²), which should be >0.995 for a valid

calibration.

Sample Quantification:

Measure the peak areas for the native PCB and the Biphenyl-d10 internal standard in the

sample chromatogram.

Calculate the response ratio for the sample.

Use the calibration equation to determine the concentration of the PCB in the final extract

(in mg/L).

Final Concentration in Oil: Convert the concentration from the extract back to the original oil

sample concentration (in mg/kg) using the following formula:

PCB (mg/kg) = (C_ext × V_ext) / W_oil

Where:

C_ext = Concentration in the final extract (mg/L)

V_ext = Final volume of the extract (L)

W_oil = Initial weight of the oil sample (kg)

Conclusion
This application note details a comprehensive and authoritative method for the quantification of

PCBs in transformer oil using Biphenyl-d10 as a surrogate internal standard with GC-MS/MS.

The principles of isotope dilution correct for analytical variability, while the selectivity of tandem
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mass spectrometry minimizes matrix interferences. This combination provides an exceptionally

accurate, precise, and robust protocol that meets the stringent requirements for regulatory

compliance and environmental monitoring. By explaining the causality behind procedural

choices, this guide equips researchers and scientists with not just a method, but a deeper

understanding of high-quality trace contaminant analysis.

References
Biotage. (2023, January 18). What is the difference between an Internal Standard and

Surrogate? Retrieved from [Link]

Waters Corporation. The Analysis of Polychlorinated Biphenyls (PCBS) by GC-High

Resolution Mass Spectrometry Using the Micromass AutoSpec Ultima NT. Retrieved from

[Link]

Cheméo. Chemical Properties of Biphenyl-d10 (CAS 1486-01-7). Retrieved from [Link]

MVA Diagnostics. Methodologies for PCB Analysis of Transformer Oil. Retrieved from [Link]

Shimadzu. GC-MS/MS determination of PCBs and screening of environmental pollutants

using simultaneous scan and MRM modes. Retrieved from [Link]

National Center for Biotechnology Information. (2015). Quantification of Polybrominated and

Polychlorinated Biphenyls in Human Matrices by Isotope-Dilution Gas Chromatography–

Tandem Mass Spectrometry. Retrieved from [Link]

U.S. Environmental Protection Agency. Method 9079: Screening Test Method for

Polychlorinated Biphenyls in Transformer Oil. Retrieved from [Link]

U.S. Environmental Protection Agency. (2018, February). Preventing and Detecting PCB

Contamination in Used Oil. Retrieved from [Link]

National Center for Biotechnology Information. Biphenyl-d10 | C12H10 | CID 137030 -

PubChem. Retrieved from [Link]

Peak Scientific. (2015, April 20). GC-MS/MS analysis of PAH and PCB in environmental

samples. Retrieved from [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 13 Tech Support

https://www.biotage.com/blog/what-is-the-difference-between-an-internal-standard-and-surrogate
https://www.waters.com/webassets/cms/library/docs/720000479en.pdf
https://www.benchchem.com/product/b048426/docs?utm_src=pdf-body#authored-by-senior-application-scientist-analytical-chemistry-division
https://www.chemeo.com/cid/70-933-43/Biphenyl-d10
https://www.mva-diagnostics.com/methodologies-for-pcb-analysis-of-transformer-oil/
https://www.shimadzu.com/an/sites/shimadzu.com.an/files/pim/pim_document_file/applications/application_note/23067/asms2012_c110.pdf
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4511211/
https://www.epa.gov/hw-sw846/method-9079-screening-test-method-polychlorinated-biphenyls-transformer-oil
https://www.epa.gov/sites/default/files/2018-02/documents/pcbs_in_used_oil_factsheet_final_0.pdf
https://www.benchchem.com/product/b048426/docs?utm_src=pdf-body#authored-by-senior-application-scientist-analytical-chemistry-division
https://pubchem.ncbi.nlm.nih.gov/compound/Biphenyl-d10
https://www.peakscientific.com/discover/news/gc-ms-ms-analysis-of-pah-and-pcb-in-environmental-samples/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048426?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Royal Society of Chemistry. (2015). Comparison of different mass spectrometric techniques

for the determination of polychlorinated biphenyls by isotope dilution using 37Cl-labelled

analogues. Retrieved from [Link]

ResearchGate. (2014, August). What's the difference in using an Internal standard and

Surrogate standard for GCMS analysis? Retrieved from [Link]

PubMed. (1998). Analysis of pesticides and PCB congeners in serum by GC/MS with SPE

sample cleanup. Retrieved from [Link]

SDMyers. Transformer PCB Testing - Part 1. Retrieved from [Link]

Preprints.org. (2024). PCB Contaminated Oils and the Detection of Transformer Aging,

according to IEEE STD C57.104-2019. Retrieved from [Link]

CPRI Journal. (2017). Poly Chlorinated biphenyls (PCbs) in Power Transformers. Retrieved

from [Link]

Shimadzu Scientific Instruments. Fast Analysis of Polychlorinated Biphenyls (PCBs) as

Aroclors in Transformer Oil with the Nexis GC-2030 Gas Chromatograph. Retrieved from

[Link]

Chemical Management Section. PROCEDURES FOR SAMPLING AND TESTING OF PCB

IN TRANSFORMER OIL. Retrieved from [Link]

ResearchGate. (2012). Determination of dioxin like polychlorinated biphenyl residues in milk

using isotope dilution gas chromatographyion trap tandem mass spectrometry. Retrieved

from [Link]

MDPI. (2022). Development of an Ultra-Performance Liquid Chromatography-Tandem Mass

Spectrometry Method for Hydroxylated Polychlorinated Biphenyls in Animal-Derived Food.

Retrieved from [Link]

Carl ROTH. Biphenyl D10, CAS No. 1486-01-7. Retrieved from [Link]

Reddit. (2019, January 15). What is the difference between standard and internal standard?

Retrieved from [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 13 Tech Support

https://pubs.rsc.org/en/content/articlelanding/2015/ja/c5ja00267a
https://www.researchgate.net/post/Whats_the_difference_in_using_an_Internal_standard_and_Surgorrate_standard_for_GCMS_analysis
https://pubmed.ncbi.nlm.nih.gov/9607877/
https://www.sdmyers.com/transformer-pcb-testing-part-1/
https://www.preprints.org/manuscript/202405.1098/v1
https://cpri.res.in/sites/default/files/2020-09/Journal-Dec-2017-13-4-9.pdf
https://www.shimadzu.com/an/sites/shimadzu.com.an/files/pim/pim_document_file/applications/application_note/23067/ssi_ap_gc_014_pcb_transformer_oil.pdf
https://www.unido.org/sites/default/files/2015-02/UNIDO_SAP_TRANSFORMER_0.pdf
https://www.researchgate.net/publication/274371457_Determination_of_dioxin_like_polychlorinated_biphenyl_residues_in_milk_using_isotope_dilution_gas_chromatographyion_trap_tandem_mass_spectrometry
https://www.mdpi.com/2305-6304/10/5/248
https://www.carlroth.com/com/en/deuterated-special-compounds/biphenyl-d10/p/4405.1
https://www.reddit.com/r/massspectrometry/comments/ag8x5m/i_am_embarking_on_a_metabolomics_journey_this/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048426?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Washington State Department of Ecology. BMPs for Preventing and Reducing PCB

Contamination in Public Used Oil Collection. Retrieved from [Link]

ResearchGate. (2017, July). Recovery and internal standard. Retrieved from [Link]

IUPAC. surrogate internal standard. Retrieved from [Link]

PubMed. (2011). Analysis of polychlorinated biphenyls in transformer oil by using liquid-liquid

partitioning in a microfluidic device. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. sigmaaldrich.com [sigmaaldrich.com]

2. mvadiagnostics.com [mvadiagnostics.com]

3. cprijournal.in [cprijournal.in]

4. epa.gov [epa.gov]

5. The Determination of Polychlorinated Biphenyls(PCB) Using EPA Method 8082 |
PerkinElmer [perkinelmer.com]

6. apps.ecology.wa.gov [apps.ecology.wa.gov]

7. shimadzu.com [shimadzu.com]

8. Quantification of Polybrominated and Polychlorinated Biphenyls in Human Matrices by
Isotope-Dilution Gas Chromatography–Tandem Mass Spectrometry - PMC
[pmc.ncbi.nlm.nih.gov]

9. researchgate.net [researchgate.net]

10. documents.thermofisher.com [documents.thermofisher.com]

11. goldbook.iupac.org [goldbook.iupac.org]

12. researchgate.net [researchgate.net]

13. researchgate.net [researchgate.net]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 13 Tech Support

https://apps.ecology.wa.gov/publications/documents/1904006.pdf
https://www.researchgate.net/post/Recovery_and_internal_standard
https://goldbook.iupac.org/terms/view/S06123
https://pubmed.ncbi.nlm.nih.gov/21892819/
https://www.benchchem.com/product/b048426?utm_src=pdf-custom-synthesis#bc-rfq
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/marketing/global/documents/428/176/br7641en-mk.pdf
https://mvadiagnostics.com/pcb-oil-analysis/
https://cprijournal.in/index.php/pr/article/download/1028/596/605
https://www.epa.gov/system/files/documents/2022-04/pcbs_in_used_oil_fact_sheet_corrected2.pdf
https://www.perkinelmer.com/library/app-determination-of-pcb-using-epa-method-8082.html
https://www.perkinelmer.com/library/app-determination-of-pcb-using-epa-method-8082.html
https://apps.ecology.wa.gov/publications/documents/2507010.pdf
https://www.shimadzu.com/an/sites/shimadzu.com.an/files/pim/pim_document_file/applications/posters/12342/jpo213099.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4986627/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4986627/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4986627/
https://www.researchgate.net/publication/5414966_Determination_of_dioxin_like_polychlorinated_biphenyl_residues_in_milk_using_isotope_dilution_gas_chromatographyion_trap_tandem_mass_spectrometry
https://documents.thermofisher.com/TFS-Assets/CMD/Application-Notes/analysis-of-pcbs-in-food-and-biological-samples-using-gc-triple-quadrupole-gc-msms.pdf
https://goldbook.iupac.org/terms/view/12589
https://www.researchgate.net/post/Whats_the_difference_in_using_an_Internal_standard_and_Surgorrate_standard_for_GCMS_analysis
https://www.researchgate.net/post/Recovery-and-internal-standard
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048426?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


14. Biphenyl-d10 | ZEOTOPE [zeotope.com]

15. Biphenyl D10, CAS No. 1486-01-7 | Deuterated Special Compounds | Deuterated
Compounds for NMR | NMR-Spectroscopy | Solvents | Organic & Bioorganic Chemicals |
Chemicals | Carl ROTH - International [carlroth.com]

16. Biphenyl-d10 | C12H10 | CID 137030 - PubChem [pubchem.ncbi.nlm.nih.gov]

17. BIPHENYL-D10 | 1486-01-7 [chemicalbook.com]

18. biotage.com [biotage.com]

19. ssi.shimadzu.com [ssi.shimadzu.com]

20. Transformer PCB Testing - Part 1 | SDMyers [sdmyers.com]

21. documents.thermofisher.com [documents.thermofisher.com]

22. peakscientific.com [peakscientific.com]

To cite this document: BenchChem. [Authored by: Senior Application Scientist, Analytical
Chemistry Division]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b048426/docs#authored-by-senior-application-
scientist-analytical-chemistry-division]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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